Cas no 358641-28-8 (1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-)

1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)- structure
358641-28-8 structure
Product Name:1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
CAS No:358641-28-8
MF:C9H12N6O2S
MW:268.295578956604
CID:1472613
Update Time:2024-08-23

1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
    • 1H-1,2,4-Triazole, 3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
    • Inchi: 1S/C9H12N6O2S/c1-4-5-6(15(16)17)7(14(2)13-5)8-10-9(18-3)12-11-8/h4H2,1-3H3,(H,10,11,12)
    • InChI Key: BDEPNGDZHXXYMZ-UHFFFAOYSA-N
    • SMILES: N1C(SC)=NC(C2N(C)N=C(CC)C=2[N+]([O-])=O)=N1

Computed Properties

  • Exact Mass: 268.07446

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Boiling Point: 534.3±60.0 °C(Predicted)
  • PSA: 102.53
  • pka: 7.44±0.40(Predicted)
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